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Compound of Interest

Compound Name: NLRP3-IN-2

Cat. No.: B1671582 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides a comprehensive, step-

by-step guide to the safe disposal of NLRP3-IN-2, a compound utilized in inflammasome

research. Adherence to these procedures is crucial for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Quantitative Data Summary
While a specific Safety Data Sheet (SDS) for NLRP3-IN-2 is not readily available, data from

suppliers and a closely related compound, NLRP3/AIM2-IN-3, suggest it is not classified as a

hazardous substance.[1] Key information is summarized below.

Property Value Source

Product Name NLRP3-IN-2 MedChemExpress

CAS Number 16673-34-0 MedChemExpress[2]

Hazard Classification Not classified as hazardous
Inferred from NLRP3/AIM2-IN-

3 SDS[1]

Primary Solvent Dimethyl Sulfoxide (DMSO) MedChemExpress[2]

Storage (Solid) -20°C for up to 3 years Selleck Chemicals[3]

Storage (in Solvent) -80°C for up to 1 year Selleck Chemicals[3]
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Experimental Protocols: Disposal Procedures
The following protocols provide detailed methodologies for the proper disposal of NLRP3-IN-2
in both solid form and as a solution in Dimethyl Sulfoxide (DMSO).

Disposal of Solid (Powder) NLRP3-IN-2
Unused or waste NLRP3-IN-2 in its solid form should be treated as non-hazardous chemical

waste.

Methodology:

Containerization: Ensure the waste NLRP3-IN-2 powder is in a securely sealed container. If

possible, use the original container. The container must be clearly and accurately labeled.

Labeling: The label should include the chemical name ("NLRP3-IN-2"), the quantity, and the

words "Non-Hazardous Chemical Waste for Disposal."

Segregation: Store the container with other non-hazardous solid chemical waste, away from

incompatible materials.

Institutional Procedures: Follow your institution's specific procedures for the collection and

disposal of solid chemical waste. This may involve placing it in a designated waste

accumulation area for pickup by your institution's environmental health and safety (EHS)

office.[4][5][6]

Disposal of NLRP3-IN-2 in DMSO Solution
Solutions of NLRP3-IN-2 in DMSO require handling as chemical waste, primarily due to the

properties of the solvent.

Methodology:

Waste Collection: Collect all waste solutions of NLRP3-IN-2 in DMSO in a designated, leak-

proof, and chemically compatible waste container. The container should be clearly labeled.

Labeling: The waste container label must clearly state "Waste NLRP3-IN-2 in DMSO" and list

the approximate concentration and total volume. It should also be marked as "Hazardous
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Waste" due to the solvent content.[7][8]

Storage: Store the sealed waste container in a well-ventilated area, such as a fume hood or

a designated satellite accumulation area, away from heat and ignition sources.[8] Secondary

containment is recommended to prevent spills.[5]

Disposal Request: Do not dispose of DMSO solutions down the drain.[9][10] Arrange for

disposal through your institution's EHS office. They will ensure it is handled in accordance

with local, state, and federal regulations, which may involve incineration or other specialized

treatments.[11]

Mandatory Visualizations
NLRP3 Signaling Pathway Overview
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Caption: A diagram illustrating the two-signal model of NLRP3 inflammasome activation.
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Experimental Workflow: NLRP3-IN-2 Disposal
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Caption: A workflow diagram for the proper disposal of NLRP3-IN-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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